Cas no 1100640-03-6 (3-(2,5-difluorophenyl)methylpyrrolidine)

• Product Name: 3-(2,5-difluorophenyl)methylpyrrolidine
• CAS No: 1100640-03-6
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6216318
• PubChem ID: 22000252
• Update Time: 2025-05-21

3-(2,5-difluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluorophenyl)methylpyrrolidine
• 1100640-03-6
• AKOS013759998
• 3-(2,5-Difluorobenzyl)pyrrolidine
• CS-0304713
• EN300-1847513
• 3-[(2,5-difluorophenyl)methyl]pyrrolidine

• Inchi： 1S/C11H13F2N/c12-10-1-2-11(13)9(6-10)5-8-3-4-14-7-8/h1-2,6,8,14H,3-5,7H2
• InChI Key： XYHALVLZVWJAAL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC1CNCC1)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2,5-difluorophenyl)methylpyrrolidine

Comprehensive Overview of 3-(2,5-Difluorophenyl)methylpyrrolidine (CAS No. 1100640-03-6): Properties, Applications, and Industry Insights

3-(2,5-Difluorophenyl)methylpyrrolidine (CAS No. 1100640-03-6) is a fluorinated pyrrolidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a pyrrolidine core substituted with a 2,5-difluorobenzyl group, exhibits versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly for central nervous system (CNS) targets, given the blood-brain barrier permeability often associated with fluorinated compounds.

The growing interest in fluorinated building blocks like 3-(2,5-difluorophenyl)methylpyrrolidine aligns with current trends in medicinal chemistry. With over 20% of FDA-approved drugs containing fluorine atoms, this compound's meta-substituted difluorophenyl moiety offers strategic advantages for optimizing drug candidates' lipophilicity and metabolic stability. Recent publications highlight its utility in developing kinase inhibitors and GPCR modulators, addressing high-demand therapeutic areas such as oncology and neurological disorders.

From a synthetic chemistry perspective, CAS 1100640-03-6 demonstrates remarkable versatility. The pyrrolidine nitrogen can undergo various functionalizations, while the aromatic fluorine atoms enable selective cross-coupling reactions. This dual reactivity makes it particularly valuable for parallel medicinal chemistry approaches, where rapid generation of analog libraries is crucial. Industry reports suggest its application in developing next-generation antidepressants and neuroprotective agents, capitalizing on the compound's ability to modulate neurotransmitter systems.

Environmental and regulatory considerations for 3-(2,5-difluorophenyl)methylpyrrolidine reflect broader concerns about sustainable fluorochemistry. Modern synthetic routes emphasize atom economy and reduced waste generation, responding to the pharmaceutical industry's push toward green chemistry principles. Analytical studies confirm the compound's stability under standard storage conditions, with proper handling procedures ensuring safety in laboratory settings.

The commercial availability of CAS 1100640-03-6 has expanded significantly, with multiple suppliers now offering this high-purity intermediate at various scales. Market analysis indicates growing demand from contract research organizations (CROs) and academic institutions engaged in fragment-based drug discovery. Quality control specifications typically require ≥98% purity by HPLC, with stringent limits on residual solvents and heavy metals to meet pharmaceutical-grade standards.

Emerging research directions for 3-(2,5-difluorophenyl)methylpyrrolidine include its potential in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's balanced physicochemical properties (logP ~2.1, polar surface area 12Ų) make it particularly suitable for designing small molecule degraders. These applications align with current industry focus on addressing undruggable targets in cancer and neurodegenerative diseases.

Spectroscopic characterization of 1100640-03-6 reveals distinctive features, including characteristic 19F NMR shifts between -110 to -120 ppm and IR absorption bands at 1500-1520 cm⁻¹ for the aromatic C-F stretches. These analytical signatures facilitate rapid identification and quality assessment, crucial for process chemistry applications. Recent patent literature demonstrates innovative uses in asymmetric synthesis, particularly for creating chiral analogs with enhanced biological selectivity.

Future prospects for 3-(2,5-difluorophenyl)methylpyrrolidine appear promising, with computational studies predicting favorable drug-likeness scores for many of its derivatives. The compound's structural modularity supports its continued relevance in hit-to-lead optimization campaigns. As the pharmaceutical industry increasingly prioritizes three-dimensional molecular frameworks, this sp³-rich building block offers distinct advantages over flat aromatic systems for addressing complex biological targets.